Cas no 2172440-56-9 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid
• CAS No: 2172440-56-9
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 5934764
• PubChem ID: 165552238
• Update Time: 2025-08-04

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]propanoic acid
• 2172440-56-9
• EN300-1485807

• Inchi： 1S/C23H26N2O5/c1-15(13-21(26)25(2)12-11-22(27)28)24-23(29)30-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20H,11-14H2,1-2H3,(H,24,29)(H,27,28)
• InChI Key： YPRZWPPGHRFBDW-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(N(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid

3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic Acid: A Comprehensive Overview

The compound with CAS No. 2172440-56-9, commonly referred to as 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid, is a highly specialized organic molecule with significant applications in the fields of chemistry and biotechnology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methylamino substituent, and a propanoic acid moiety. The combination of these functional groups makes it a versatile building block in organic synthesis, particularly in the construction of peptides and other bioactive molecules.

The Fmoc group is a well-known protecting group in peptide synthesis, playing a critical role in solid-phase synthesis by temporarily blocking the amino terminus of amino acids. This allows for precise control over the assembly of peptide chains, ensuring high yields and purity. The presence of the methylamino group further enhances the compound's utility, as it can participate in various chemical transformations, including alkylation and amidation reactions. Additionally, the propanoic acid moiety provides a platform for further functionalization, enabling the creation of diverse derivatives with tailored properties.

Recent advancements in chemical synthesis have expanded the potential applications of this compound. For instance, researchers have explored its use in the development of novel drug delivery systems. By incorporating this compound into polymeric materials, scientists have demonstrated improved biocompatibility and controlled drug release profiles. These findings underscore its importance as a key intermediate in materials science and pharmacology.

Moreover, the compound has been utilized in the synthesis of bioactive peptides with potential therapeutic applications. Studies have shown that peptides derived from this compound exhibit potent anti-inflammatory and anticancer activities. These discoveries highlight its role as a valuable precursor in drug discovery efforts, particularly in the development of targeted therapies.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving nucleophilic substitutions and coupling reactions. The use of modern catalytic methods has significantly improved the efficiency and scalability of these processes, making it more accessible for large-scale production. Furthermore, advances in analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled precise characterization of the compound's structure and purity.

From an environmental perspective, the compound's stability and biodegradability are critical considerations. Recent studies have investigated its environmental impact, particularly its ability to degrade under various conditions. These findings suggest that while it is stable under normal storage conditions, it can undergo hydrolysis under specific environmental conditions, minimizing its ecological footprint.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid is a versatile and valuable molecule with wide-ranging applications in organic synthesis, peptide chemistry, and drug discovery. Its unique structure and functional groups make it an essential tool for researchers seeking to develop innovative solutions in these fields. As ongoing research continues to uncover new applications and improvements in its synthesis and characterization, this compound will undoubtedly remain at the forefront of chemical innovation.